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Compound of Interest

Compound Name: Liangshanin A

Cat. No.: B1180469 Get Quote

Initial investigations into the proposed mechanism of action for Liangshanin A have revealed a

significant gap in the currently available scientific literature. As of November 2025, there are no

published studies that define a specific biological target or signaling pathway for this

compound. This guide summarizes the existing information and outlines the necessary

experimental approaches to establish and validate a mechanism of action.

Chemical Identity of Liangshanin A
Liangshanin A is a recognized chemical entity with the following identifiers:

CAS Number: 122717-54-8

Molecular Formula: C₂₀H₂₆O₄

IUPAC Name: (4aS,6R,6aR,9S,11aS,11bR,12R)-6,12-dihydroxy-4,4,11b-trimethyl-8-

methylene-4,4a,5,6,9,10,11,11a-octahydro-6a,9-methanocyclohepta[a]naphthalene-

3,7(8H,11bH)-dione

While its chemical structure is defined, its biological activity remains largely unexplored in

published research.

Current State of Research
A comprehensive search of scientific databases reveals a scarcity of research on the biological

effects of Liangshanin A. Notably, a study on diterpenoid alkaloids isolated from the plant
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Delphinium liangshanense identified compounds referred to as "liangshanine A" and

"liangshanine B".[1] The structural similarity and nomenclature suggest "liangshanine A" is

likely the same as or closely related to Liangshanin A.

In this study, the researchers investigated the anti-rheumatoid arthritis and anti-insecticidal

properties of these compounds. However, the study concluded that neither "liangshanine A" nor

"liangshanine B" exhibited any significant activity in the assays performed.[1] This lack of a

discernible biological effect in preliminary screenings presents a challenge in proposing a

mechanism of action.

Proposed Path Forward: Establishing a Mechanism
of Action
To validate a proposed mechanism of action, one must first be established. The following is a

logical workflow for researchers to identify and characterize the biological activity of

Liangshanin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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